Cas no 5417-86-7 (6-n-Propoxypurine)
6-n-Propoxypurine is a purine derivative characterized by the substitution of a propoxy group at the 6-position of the purine scaffold. This modification enhances its utility as a versatile intermediate in organic synthesis and pharmaceutical research. The compound exhibits favorable solubility in common organic solvents, facilitating its use in nucleoside analog development and medicinal chemistry applications. Its structural features allow for further functionalization, making it valuable for designing biologically active molecules. The propoxy group contributes to improved metabolic stability in certain contexts, which is advantageous in drug discovery. Careful handling is recommended due to its potential reactivity under specific conditions.
6-n-Propoxypurine structure
Product Name:6-n-Propoxypurine
6-n-Propoxypurine Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine, 6-propoxy-
- 6-N-PROPOXYPURINE
- 6-(Propyloxy)-9H-purine
- 6-propoxy-1H-purine
- 6-Propoxy-7(9)H-purin
- 6-propoxy-7(9)H-purine
- 6-propoxy-7H-purine
- 6-Propoxy-9H-purine
- 6-PROPOXYPURINE
- 6-Propyloxy-1H-purine
- MFCD00022653
- AKOS006273480
- 6-n-Propoxypurine, >=99%
- NSC11594
- NS00032991
- SCHEMBL9094494
- AKOS024319162
- NSC-11594
- EINECS 226-522-0
- DTXSID00202522
- NSC 11594
- FT-0635688
- Purine, 6-propoxy-
- 5417-86-7
- W-203041
- DB-052507
- 6-n-Propoxypurine
-
- Inchi： 1S/C8H10N4O/c1-2-3-13-8-6-7(10-4-9-6)11-5-12-8/h4-5H,2-3H2,1H3,(H,9,10,11,12)
- InChI Key： UQQKEKTYLCCYSN-UHFFFAOYSA-N
- SMILES： O(C1=C2C(=NC=N1)N=CN2)CCC
Computed Properties
- Exact Mass: 178.08500
- Monoisotopic Mass: 178.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
- Topological Polar Surface Area: 63.7A^2
Experimental Properties
- Density: 1.286
- Boiling Point: 424.6°Cat760mmHg
- Flash Point: 153.2°C
- Refractive Index: 1.663
- PSA: 63.69000
- LogP: 1.14170
6-n-Propoxypurine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-n-Propoxypurine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N227200-50mg |
6-n-Propoxypurine |
5417-86-7 | 50mg |
$ 85.00 | 2022-06-03 | ||
| TRC | N227200-100mg |
6-n-Propoxypurine |
5417-86-7 | 100mg |
$ 140.00 | 2022-06-03 | ||
| TRC | N227200-250mg |
6-n-Propoxypurine |
5417-86-7 | 250mg |
$ 275.00 | 2022-06-03 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-217369-100mg |
6-n-Propoxypurine, |
5417-86-7 | 100mg |
￥293.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-217369A-500mg |
6-n-Propoxypurine, |
5417-86-7 | 500mg |
￥2256.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-217369-100 mg |
6-n-Propoxypurine, |
5417-86-7 | 100MG |
￥293.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-217369A-500 mg |
6-n-Propoxypurine, |
5417-86-7 | 500MG |
￥2,256.00 | 2023-07-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1945637-100mg |
6-Propoxy-7h-purine |
5417-86-7 | 97% | 100mg |
￥409.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1945637-500mg |
6-Propoxy-7h-purine |
5417-86-7 | 97% | 500mg |
￥1769.00 | 2024-05-09 |
6-n-Propoxypurine Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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